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Compound of Interest

Compound Name: 12-Methylpentadecanoyl-CoA

Cat. No.: B15550635

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Methylpentadecanoyl-CoA is a branched-chain fatty acyl-coenzyme A that plays a role in
lipid metabolism. The analysis of such molecules is crucial for understanding various metabolic
pathways and their dysregulation in disease. Mass spectrometry, particularly tandem mass
spectrometry (MS/MS), is a powerful tool for the structural elucidation and quantification of
acyl-CoAs. These application notes provide a detailed overview of the expected fragmentation
pattern of 12-Methylpentadecanoyl-CoA and a protocol for its analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Predicted Mass Spectrometry Fragmentation
Pattern

The fragmentation of 12-Methylpentadecanoyl-CoA in positive ion mode ESI-MS/MS is
predicted to be dominated by cleavages within the coenzyme A moiety, as well as characteristic
fissions of the branched acyl chain.

Key Fragmentation Pathways:
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o Coenzyme A Moiety Fragmentation: Acyl-CoAs consistently exhibit characteristic
fragmentation patterns related to the CoA portion of the molecule. The most prominent
fragmentation events include:

o Aneutral loss of 507.1 Da, corresponding to the 3'-phosphoadenosine 5'-diphosphate
moiety.[1][2][3]

o The formation of a product ion at m/z 428.0365, representing the adenosine 3',5'-
diphosphate fragment.[2]

e Acyl Chain Fragmentation: The methyl branch at the C12 position of the pentadecanoyl
chain is expected to direct fragmentation, leading to characteristic product ions. Based on
studies of branched-chain fatty acid methyl esters, cleavages on either side of the methyl
group are anticipated to be prominent. This allows for the localization of the branch point.

The fragmentation of the acyl chain is influenced by the charge being retained on the acyl
portion of the molecule. The following diagram illustrates the predicted fragmentation of the 12-
Methylpentadecanoyl-CoA precursor ion.
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12-Methylpentadecanoyl-CoA Precursor Ion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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